1-benzyl-7-methyl-4-oxo-N-(2-phenylethyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-benzyl-12-methyl-2-oxo-N-(2-phenylethyl)-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C27H24N4O2/c1-19-12-13-24-29-25-22(27(33)31(24)17-19)16-23(30(25)18-21-10-6-3-7-11-21)26(32)28-15-14-20-8-4-2-5-9-20/h2-13,16-17H,14-15,18H2,1H3,(H,28,32)
• InChI Key: GIAXNPFUVOZIGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(N3CC4=CC=CC=C4)C(=O)NCCC5=CC=CC=C5)C=C1
• Molecular Formula: C27H24N4O2
• Molecular Weight: 436.5 g/mol

Description

The compound “1-benzyl-7-methyl-4-oxo-N-(2-phenylethyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide” is a heterocyclic compound. Heterocyclic compounds offer a high degree of structural diversity and have proven to be broadly and economically useful as therapeutic agents. They have been described with a wide range of biological potential i.e. anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant and antimalarial etc.

Synthesis Analysis

Heterocyclic pyrimidine nucleus, which is an essential base component of the genetic material of deoxyribonucleic acid, demonstrated various biological activities. Anupama et al. synthesized a series of 2,4,6-trisubstituted pyrimidines by reacting chalcone with guanidine hydrochloride. All the synthesized derivatives were confirmed by physicochemical properties and spectral data (IR, NMR and elemental analyses).

Molecular Structure Analysis

Pyrimidine is the six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions. Pyrimidines (1,3-diazines) and their fused analogues form a large group of heterocyclic compounds. Pyrimidine which is an integral part of DNA and RNA imparts diverse pharmacological properties.

Chemical Reactions Analysis

The extensive use of antibiotics has led to the appearance of multidrug-resistant microbial pathogens which necessitated the search for new chemical entities for treatment of microbial infections. Chen et al. synthesized a novel series of 4-substituted-2-{[(1H-benzo[d]imidazol-2-yl) methyl]thio}-6-methylpyrimidines from pyrimidine–benzimidazole combination. All the synthesized derivatives were fully characterized by 1 H-NMR, 13 C-NMR and HRMS study.

Scientific Research Applications

Anticancer Properties

• This compound exhibits promising anticancer activity due to its structural features. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. .

Antimicrobial Activity

• The benzyl-triazatricyclo compound demonstrates antimicrobial properties. Studies have explored its effectiveness against bacteria, fungi, and even drug-resistant strains. .

Anti-inflammatory Effects

• Inflammation plays a crucial role in various diseases. This compound has been studied for its anti-inflammatory potential. .

Neuroprotective Applications

• Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s disease, require effective neuroprotective agents. .

Antiviral Properties

• Viral infections remain a global health concern. .

Chemical Synthesis and Medicinal Chemistry

• Beyond its biological activities, researchers explore its synthetic pathways and use it as a building block for designing novel compounds. .